![molecular formula C19H18N2O2S B11679144 2-[(E)-(2-methyl-2-phenylhydrazinylidene)methyl]-1-benzothiophen-3-yl propanoate](/img/structure/B11679144.png)
2-[(E)-(2-methyl-2-phenylhydrazinylidene)methyl]-1-benzothiophen-3-yl propanoate
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Description
2-[(E)-(2-METHYL-2-PHENYLHYDRAZIN-1-YLIDENE)METHYL]-1-BENZOTHIOPHEN-3-YL PROPANOATE is a complex organic compound that belongs to the class of esters. Esters are known for their pleasant odors and are often used in perfumes and flavoring agents . This particular compound features a benzothiophene core, which is a sulfur-containing heterocycle, making it interesting for various chemical and biological applications.
Properties
Molecular Formula |
C19H18N2O2S |
|---|---|
Molecular Weight |
338.4 g/mol |
IUPAC Name |
[2-[(E)-[methyl(phenyl)hydrazinylidene]methyl]-1-benzothiophen-3-yl] propanoate |
InChI |
InChI=1S/C19H18N2O2S/c1-3-18(22)23-19-15-11-7-8-12-16(15)24-17(19)13-20-21(2)14-9-5-4-6-10-14/h4-13H,3H2,1-2H3/b20-13+ |
InChI Key |
HKRVKLAJQSJXCK-DEDYPNTBSA-N |
Isomeric SMILES |
CCC(=O)OC1=C(SC2=CC=CC=C21)/C=N/N(C)C3=CC=CC=C3 |
Canonical SMILES |
CCC(=O)OC1=C(SC2=CC=CC=C21)C=NN(C)C3=CC=CC=C3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[(E)-(2-METHYL-2-PHENYLHYDRAZIN-1-YLIDENE)METHYL]-1-BENZOTHIOPHEN-3-YL PROPANOATE typically involves the following steps:
Formation of the Hydrazone: The initial step involves the reaction of 2-methyl-2-phenylhydrazine with an aldehyde or ketone to form the corresponding hydrazone.
Cyclization: The hydrazone undergoes cyclization with a suitable sulfur-containing reagent to form the benzothiophene core.
Esterification: The final step involves the esterification of the benzothiophene derivative with propanoic acid under acidic conditions to yield the desired ester.
Industrial Production Methods
Industrial production of this compound would likely involve similar steps but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the benzothiophene ring.
Reduction: Reduction reactions can occur at the hydrazone moiety, converting it to the corresponding hydrazine.
Substitution: The ester group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide, potassium permanganate.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Nucleophiles: Alcohols, amines.
Major Products
Oxidation: Sulfoxides or sulfones.
Reduction: Hydrazine derivatives.
Substitution: Various ester derivatives depending on the nucleophile used.
Scientific Research Applications
Chemistry
In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it valuable in organic synthesis.
Biology
In biological research, the compound’s hydrazone moiety can interact with biological molecules, making it a potential candidate for drug development and biochemical studies.
Medicine
The compound’s structure suggests potential pharmacological activities, such as anti-inflammatory or anticancer properties, although specific studies would be required to confirm these effects.
Industry
In the industrial sector, the compound can be used in the synthesis of specialty chemicals, dyes, and materials with specific properties.
Mechanism of Action
The mechanism of action of 2-[(E)-(2-METHYL-2-PHENYLHYDRAZIN-1-YLIDENE)METHYL]-1-BENZOTHIOPHEN-3-YL PROPANOATE involves its interaction with molecular targets such as enzymes or receptors. The hydrazone moiety can form reversible covalent bonds with active sites, modulating the activity of the target molecules. The benzothiophene core can also interact with hydrophobic pockets in proteins, enhancing binding affinity.
Comparison with Similar Compounds
Similar Compounds
- 2-[(E)-(2-METHYL-2-PHENYLHYDRAZIN-1-YLIDENE)METHYL]-1-BENZOTHIOPHEN-3-YL ACETATE
- 2-[(E)-(2-METHYL-2-PHENYLHYDRAZIN-1-YLIDENE)METHYL]-1-BENZOTHIOPHEN-3-YL BUTANOATE
Uniqueness
Compared to its analogs, 2-[(E)-(2-METHYL-2-PHENYLHYDRAZIN-1-YLIDENE)METHYL]-1-BENZOTHIOPHEN-3-YL PROPANOATE has a unique ester group that can influence its reactivity and biological activity. The propanoate ester may provide different solubility and stability profiles compared to acetate or butanoate esters, making it suitable for specific applications.
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